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Compound of Interest

Compound Name:
N-Acetyl-N-(2-

methylpropyl)acetamide

Cat. No.: B154605 Get Quote

While the compound N-Acetyl-N-(2-methylpropyl)acetamide is documented in chemical

databases, a thorough review of scientific literature reveals a notable absence of published

research into its potential applications, biological activity, or established experimental protocols.

This technical guide serves to consolidate the available physicochemical data for this

compound and to propose potential avenues of investigation for researchers, scientists, and

drug development professionals based on the known properties of related acetamide

structures.

Compound Identification and Physicochemical
Properties
N-Acetyl-N-(2-methylpropyl)acetamide, also known as N,N-diacetylisobutylamine, is a di-

acetylated amine. Its chemical identity is confirmed in the Global Substance Registration

System (GSRS).[1] The fundamental properties of this compound are summarized below.
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Property Value Source

Molecular Formula C₈H₁₅NO₂ [1]

Molecular Weight 157.21 g/mol [1]

SMILES CC(C)CN(C(=O)C)C(=O)C [1]

InChI

InChI=1S/C8H15NO2/c1-

6(2)5-

9(7(3)10)8(4)11/h6H,5H2,1-

4H3

[1]

Stereochemistry Achiral [1]

Synthesis and Chemical Reactivity
Specific, detailed experimental protocols for the synthesis of N-Acetyl-N-(2-
methylpropyl)acetamide are not readily available in the published literature. However, the

synthesis of N,N-diacylated amines can be conceptually approached through the acylation of a

primary amine. The logical synthetic pathway would involve the reaction of isobutylamine with

an acetylating agent.

A potential, though unverified, synthetic workflow is proposed below. This serves as a

conceptual starting point for researchers interested in synthesizing this compound for further

study.
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Conceptual Synthesis Workflow for N-Acetyl-N-(2-methylpropyl)acetamide.

Potential Research Applications: A Forward Look
Given the absence of direct research, the potential applications of N-Acetyl-N-(2-
methylpropyl)acetamide can be hypothesized based on the known activities of other

acetamide-containing compounds. The acetamide functional group is a common motif in a

variety of biologically active molecules.

As an Agro-Chemical Candidate
Nitrogen-containing compounds are fundamental in the development of herbicides and

pesticides. The structural features of N-Acetyl-N-(2-methylpropyl)acetamide could be

explored for potential herbicidal or insecticidal properties. Initial screening assays could involve

testing its effects on common weed species or insect cell lines.
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In Pharmaceutical Research
Numerous pharmaceuticals contain the acetamide moiety. Research into N-Acetyl-N-(2-
methylpropyl)acetamide could explore its potential as a lead compound in several therapeutic

areas:

Anticonvulsant Activity: Some N-substituted acetamides have demonstrated anticonvulsant

properties. Preliminary studies could involve in vivo models of seizures.

Analgesic and Anti-inflammatory Effects: The anti-inflammatory properties of some

acetamide derivatives are well-documented.[2][3][4] Initial in vitro studies could assess its

ability to inhibit inflammatory pathways in cell cultures.

Enzyme Inhibition: The di-acetylated amine structure could be investigated as a potential

inhibitor for various enzymes, depending on the overall three-dimensional shape and

electronic properties of the molecule.

The logical progression for investigating these potential applications is outlined in the following

workflow diagram.
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Proposed Research Workflow for Investigating N-Acetyl-N-(2-methylpropyl)acetamide.

Conclusion
N-Acetyl-N-(2-methylpropyl)acetamide represents a molecule with a defined chemical

structure but a completely unexplored potential in applied research. For scientists in

agrochemical and pharmaceutical development, this compound offers a blank slate for

investigation. The lack of existing data presents a unique opportunity for novel discoveries. The

initial steps for any research endeavor will necessarily involve the development of a robust

synthetic protocol and thorough characterization of the compound's properties. Subsequent

biological screening, guided by the known activities of related acetamides, could unveil

previously unknown applications for this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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